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Compound of Interest

Compound Name: LY2940094 tartrate

Cat. No.: B15623468

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
LY2940094 tartrate, a potent nociceptin receptor (NOP) antagonist. Given the absence of a
publicly available, specific Safety Data Sheet (SDS) for LY2940094 tartrate, this document is
based on best practices for handling new, potent pharmaceutical compounds in a research
environment. A thorough risk assessment should be conducted by qualified personnel before
commencing any work.[1][2][3][4][5]

Pre-Handling Risk Assessment

Before handling LY2940094 tartrate, a comprehensive risk assessment is mandatory.[1][2][3]
[4][5] This should evaluate the compound's physical and chemical properties, potential
hazards, and the specific procedures to be performed. As LY2940094 tartrate is a potent NOP
receptor antagonist, its biological activity should be a primary consideration in the risk
assessment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The required level of PPE
depends on the quantity of the compound being handled, its physical form (e.g., solid powder,
solution), and the specific laboratory procedure.

Table 1: Recommended Personal Protective Equipment for Handling LY2940094 Tartrate
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a supplied-air respirator.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double-
gloving (e.g., two pairs of nitrile
gloves).- Disposable sleeves.-
Safety glasses or goggles (if
not using a full-face respirator).

[6]

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving
provide enhanced protection

against contamination.[6]

Solution Preparation

- Certified chemical fume hood
or other ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash
goggles.- Single pair of
chemical-resistant gloves (e.g.,
nitrile).[6][7][8][9]

Reduced risk of aerosolization
compared to handling
powders, but there is a
potential for splashes and

spills.[6]

General Laboratory Operations

(with dilute solutions)

- Lab coat.- Safety glasses
with side shields.- Chemical-

resistant gloves (e.g., nitrile).

[7181e]

Standard laboratory practice to
protect against incidental

contact.

Experimental Protocols: Step-by-Step Handling

Procedures

3.1. Preparation

» Review Safety Information: Before beginning any work, thoroughly review this guide and any

other available safety information.[2]

o Prepare Work Area: Ensure that the chemical fume hood is certified and functioning

correctly. Decontaminate the work surfaces and have a spill kit readily accessible.[6]
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» Don Appropriate PPE: Select and put on the appropriate PPE as outlined in Table 1, based
on the planned activity.[6]

3.2. Handling

» Weighing and Aliquoting: When handling the solid form of LY2940094 tartrate, conduct all
weighing and aliquoting within a certified chemical fume hood or a powder containment hood
to minimize the risk of inhalation.[6]

e Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the
solid compound slowly to avoid splashing.

o Experimental Use: When using solutions of LY2940094 tartrate, handle them with care to
prevent spills and splashes.

3.3. Post-Handling

» Decontamination: After handling, decontaminate all equipment and work surfaces with an
appropriate cleaning solution.[10]

» Doffing PPE: Remove PPE in the correct sequence to avoid cross-contamination.

» Waste Segregation: Collect all contaminated materials, including disposable PPE, in
designated, sealed hazardous waste containers.[6]

Disposal Plan

Proper disposal of LY2940094 tartrate and associated waste is crucial to protect human health
and the environment.[11]

Table 2: Disposal Guidelines for LY2940094 Tartrate Waste
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Waste Type

Disposal Procedure

Rationale

Unused Solid Compound

- Collect in a clearly labeled,
sealed container.- Dispose of
through a certified hazardous

waste vendor.[12]

Prevents environmental
contamination and ensures

compliance with regulations.

Contaminated Labware (e.qg.,

vials, pipette tips)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.[6]

Minimizes handling of
contaminated items and

ensures proper disposal.[6]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully remove to avoid
self-contamination.- Place in a
sealed bag or container

labeled as hazardous waste.[6]

Prevents exposure to residual

compound on PPE.

Aqueous Waste Solutions

- Collect in a designated,
sealed, and clearly labeled
hazardous waste container.-
Do not dispose of down the

drain.

Prevents the release of the
potent compound into the

water system.[11]

All waste disposal must comply with local, state, and federal regulations.[11][13][14]

Emergency Procedures

Spill:

Evacuate the immediate area.

Alert others and your supervisor.

recommended PPE for handling the solid compound.

If trained and equipped, clean the spill using an appropriate spill kit, wearing the

Collect all spill cleanup materials in a sealed hazardous waste container.
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Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.

e Inhalation: Move to fresh air immediately.

Ingestion: Wash out the mouth with water.

In all cases of exposure, seek immediate medical attention and provide details of the
compound.

Visual Workflow for Safe Handling
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Start: Handling LY2940094 Tartrate

1. Conduct Risk Assessment
(Evaluate Hazards and Procedures)

Y

2. Select Appropriate PPE
(Based on Risk Assessment and Task)

Handling Solid Handling Solution

High-Containment PPE Standard Lab PPE
(PAPR, Double Gloves, etc.) (Fume Hood, Goggles, Gloves)

r v

3. Prepare Workspace
(Certified Fume Hood, Spill Kit)

If applicable If applicable
4a. Handle Solid Compound 4b. Handle Solution
(Weighing, Aliquoting) (Preparation, Use)

'

5. Decontaminate
(Equipment and Surfaces)

i

6. Segregate and Dispose of Waste
(Solid, Liquid, PPE)

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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